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Compound of Interest

Compound Name: Propyl benzoate

CAS No.: 2315-68-6

Cat. No.: B1220288

Get Quote

Abstract: This document provides detailed application notes and experimental protocols for the

use of propyl benzoate in fragrance formulations. It is intended for researchers, scientists, and

professionals in the fields of fragrance chemistry and drug development. The content covers

the physicochemical properties, olfactory profile, and functional applications of propyl
benzoate, alongside methodologies for its evaluation in fragrance matrices.

Introduction to Propyl Benzoate
Propyl benzoate (CAS 2315-68-6) is an organic ester formed from the condensation of

benzoic acid and n-propanol.[1][2] It is a colorless, oily liquid with a characteristic pleasant

odor.[3][4] In fragrance formulation, propyl benzoate serves multiple functions, including as a

fragrance ingredient, a solvent for other materials, a preservative, and, most notably, as a

fixative to enhance the longevity of a scent.[2][5] Its unique structure, combining an aromatic

benzene ring with a propyl chain, provides a balance of moderate volatility and good miscibility

with common fragrance oils and solvents. It occurs naturally in plants such as sweet cherry and

clove stems.[6][7]
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The physical and chemical characteristics of propyl benzoate are critical to its function in

fragrance formulations. Its relatively high boiling point and low vapor pressure contribute to its

role as a fixative.[8]

Property Value Source(s)

Molecular Formula C₁₀H₁₂O₂ [1][3]

Molecular Weight 164.20 g/mol [1][9]

Appearance Colorless clear oily liquid [9]

Melting Point -51 to -52 °C [1][9]

Boiling Point
229.0 to 231.0 °C (at 760 mm

Hg)
[1][4][9]

Density 1.026 g/mL (at 25 °C) [4]

Vapor Pressure 0.063 to 0.181 hPa (at 25 °C) [9]

Flash Point 97.22 °C (207 °F) [9]

logP (o/w) 3.01 [1][9]

Water Solubility 176 - 351 mg/L (at 25 °C) [9]

Solubility
Soluble in alcohol and oils;

insoluble in water
[3][9]

Refractive Index n20/D 1.501 [8][4]

Application in Fragrance Formulation
Olfactory Profile
Propyl benzoate possesses a mild, pleasant aroma described as balsamic, nutty, and fruity

with floral undertones.[8][1][6][9] This profile allows it to blend seamlessly into various fragrance

families without overpowering the primary notes.

Functional Roles
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Fixative: Propyl benzoate's primary role is as a fixative. Due to its low volatility, it helps to

slow the evaporation rate of more volatile top and middle notes. It can form weak

intermolecular forces, such as hydrogen bonds, with other aroma molecules (e.g.,

aldehydes, ketones), effectively "anchoring" them and improving the overall persistence and

transition of the fragrance. It is considered a classic fixative in oriental and floral fragrance

compositions.[8]

Modifier/Blender: Its subtle nutty and balsamic character can modify and enhance fragrance

compositions, adding warmth and complexity.

Solvent: It has good miscibility with many organic solvents and fragrance oils, making it a

useful solvent in cosmetic formulations.[4][10]

Masking Agent: In products like shampoos and shower gels, propyl benzoate can help to

counteract and mask the unpleasant base odors of surfactants, improving the final sensory

quality of the product.[8]

Recommended Usage Levels
The concentration of propyl benzoate must be carefully controlled to achieve the desired

effect without compromising safety or the intended olfactory profile.

Application Type
Recommended Maximum
Usage Level

Source(s)

Fragrance Concentrate 5.0% [9]

Finished Product (Leave-on) 0.5% [10][9]

Finished Product (Wash-off) 0.5% [9]

Finished Product (No Skin

Contact)
5.0% [9]

Logical & Experimental Workflows
General Fragrance Development Workflow
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The creation of a fragrance is a systematic process that integrates creative conception with

rigorous scientific testing.[11][12][13] The workflow ensures that the final product is stable,

safe, and aligned with the initial creative vision.
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Phase 1: Conception & Design

Phase 2: Formulation & Blending

Phase 3: Evaluation & Refinement

Phase 4: Production & Launch

Creative Brief
(Target Market, Mood, Cost)

Ingredient Selection
(Naturals, Synthetics, Trends)

Initial Formula Sketch
(Top, Heart, Base Notes)

Accord Creation & Blending

Aging & Maceration

Quality Control & Sensory Evaluation
(GC-MS, Panels)

Stability & Safety Testing
(IFRA Compliance)

Formula Adjustment Scale-Up & Manufacturing

Iteration

Packaging & Branding

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220288?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Odorant Molecule
(e.g., Propyl Benzoate)

Odorant Receptor
(GPCR)

G-protein (Golf)
Activation

Adenylyl Cyclase (AC)
Activation

ATP -> cAMP

cAMP-gated
Ion Channel Opens

Na+ and Ca2+
Influx

Neuron Depolarization
(Receptor Potential)

Signal to Olfactory Bulb
 

Panelist Training
(Note Identification, Scaling)

Sample Preparation
(Blinded Test vs. Control)

Evaluation Sessions
(T=0, 1h, 2h, 4h, 8h)

Data Collection
(Intensity Ratings, Descriptors)

Statistical Analysis
(Decay Curves, ANOVA)

Interpretation & Reporting
(Longevity, Character Profile)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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